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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to
Colorant Performance in Recycled Polymers

The increasing use of recycled polymers in a variety of applications, including consumer goods
and packaging, necessitates a thorough understanding of how colorants perform in these
materials. The inherent variability and potential impurities in post-consumer recyclate (PCR)
can significantly impact the final product's aesthetic appeal, stability, and safety. This guide
provides a detailed comparison of Solvent Yellow 157 against other commercially available
yellow dyes and pigments, with a focus on their suitability for recycled polymer applications.

Executive Summary

This guide assesses the performance of Solvent Yellow 157 and compares it with selected
alternatives: Solvent Yellow 93, Solvent Yellow 163, Pigment Yellow 180, and Pigment Yellow
139. The evaluation is based on critical performance metrics for plastic coloration: heat stability,
lightfastness, migration resistance, and color strength. While data for performance specifically
in recycled polymers is limited in publicly available literature, this guide collates technical data
for virgin plastics to provide a baseline for comparison and informs on best practices for testing
in recycled matrices.

It is important to note that the performance of colorants can be influenced by the quality and
type of the recycled polymer. Factors such as the presence of residual catalysts, degradation
by-products, and the inherent color of the recyclate can affect the final color and long-term
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stability. Therefore, the experimental protocols provided herein are crucial for accurate
assessment in specific recycled polymer streams.

Quantitative Performance Data

The following tables summarize the available quantitative data for Solvent Yellow 157 and its
alternatives. The data is primarily derived from technical datasheets for applications in virgin
polymers.

Table 1: Heat and Lightfastness Properties

. Heat Resistance Lightfastness (Blue
Colorant Chemical Class
(°C) Wool Scale, 1-8)
Solvent Yellow 157 Quinoline 320[1][2] 7-8[1][2]
Solvent Yellow 93 Pyrazolone 300[3][4][5] 5-6[6]
] Good (Specific rating
Solvent Yellow 163 Anthraquinone 280-300[7][8] ]
varies)[8][9]
. o 280-290[10][11][12]
Pigment Yellow 180 Benzimidazolone (13] 7-8[10][12]
Pigment Yellow 139 Isoindoline 240-250[14][15][16] 7-8[15][16][17]

Table 2: Migration Resistance and Other Properties
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Migration

Resistance (1-5 Acid Resistance (1- Alkali Resistance
Colorant

Scale, 5=No 5 Scale) (1-5 Scale)

Migration)

Good (Specific rating
Solvent Yellow 157 ] ] 5[1][2] 5[1][2]
not widely published)

Good (Specific rating
Solvent Yellow 93 ) ) 4[13] 5[13]
not widely published)

Solvent Yellow 163 Good[18] Not specified Not specified
Pigment Yellow 180 5[13] 5[10][11] 5[10][11]
Pigment Yellow 139 4-5[16][19] 5[16] 4[16]

Experimental Protocols

To ensure accurate and reproducible performance assessment of colorants in recycled
polymers, the following detailed experimental protocols are recommended.

Heat Stability Assessment

Objective: To determine the maximum processing temperature a colorant can withstand in a
specific recycled polymer without significant color change.

Methodology:
o Material Preparation:

o Thoroughly dry the recycled polymer (e.g., rPET, rHDPE) to the manufacturer's
recommended moisture level.

o Prepare a masterbatch by compounding the colorant with the recycled polymer at a
predetermined concentration (e.g., 1% colorant). Ensure homogenous dispersion.

o Alternatively, for laboratory scale, dry-blend the colorant with the recycled polymer.

e Processing:
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o Use an injection molding machine with a temperature-controlled barrel.

o Set the initial barrel temperature profile to a known safe processing temperature for the
polymer.

o Produce a set of standard plaques (e.g., 50mm x 50mm x 2mm).
o Increase the barrel temperature in increments of 10°C.

o At each temperature increment, allow the system to stabilize and then mold a new set of
plaques.

o Maintain a consistent residence time in the barrel for all samples.

e Analysis:

o Visually compare the color of the plaques produced at different temperatures against the
initial, lowest temperature sample.

o Quantify the color difference (AE*ab) using a spectrophotometer according to ASTM
D2244.

o The heat stability is defined as the highest temperature at which the color change (AEab)
remains within an acceptable tolerance (e.g., AEab < 3).

Lightfastness Evaluation

Objective: To assess the resistance of the colored recycled polymer to fading or color change
upon exposure to light.

Methodology:
o Sample Preparation:

o Prepare colored plaques of the recycled polymer as described in the heat stability test,
using a processing temperature well within the colorant's stable range.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Mask a portion of each plague with an opaque material to serve as an unexposed
reference area.

e Exposure:
o Expose the samples in a xenon-arc weather-ometer according to ISO 105-B02.

o Simultaneously expose a set of Blue Wool standards (ranging from 1 to 8) under the same
conditions.

e Analysis:

o Periodically remove the samples and compare the color change of the exposed area to
the unexposed area.

o Assess the degree of fading using the greyscale for color change (ISO 105-A02).

o The lightfastness rating is determined by identifying which Blue Wool standard shows a
similar degree of fading as the sample.

Migration Resistance Testing

Objective: To determine the potential for the colorant to migrate from the recycled polymer into
a contacting substance.

Methodology:
e Sample Preparation:

o Prepare a plaque of the colored recycled polymer.

o Prepare a plaque of uncolored, food-grade polymer (e.qg., virgin HDPE or PP).
e Test Assembly:

o Place the colored plaque in direct contact with the uncolored plaque.

o Wrap the assembly tightly in aluminum foil and place it in a temperature-controlled oven
under a specified pressure (e.g., 10 kPa).
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¢ Incubation:

o Incubate the assembly at a relevant temperature (e.g., 70°C) for a specified duration (e.g.,
24 hours). The conditions should be chosen based on the intended application of the final
product.

e Analysis:

o After incubation, separate the plaques and visually inspect the uncolored plaque for any
signs of color transfer.

o Quantify the color change on the uncolored plague using a spectrophotometer (ASTM
D2244).

o The migration resistance is rated on a 1 to 5 scale, where 5 indicates no visible migration.
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Caption: Experimental workflow for assessing colorant performance in recycled polymers.
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Caption: Key performance metrics influencing colorant selection for recycled polymer
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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